Cas no 143685-68-1 (N-(pyridin-3-yl)prop-2-enamide)

N-(pyridin-3-yl)prop-2-enamide structure
143685-68-1 structure
Product Name:N-(pyridin-3-yl)prop-2-enamide
CAS No:143685-68-1
MF:C8H8N2O
MW:148.16192150116
CID:108460
PubChem ID:43616243
Update Time:2025-04-18

N-(pyridin-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,N-3-pyridinyl-
    • N-(pyridin-3-yl)prop-2-enamide
    • VS-0118
    • 2-Propenamide,N-(3-pyridinyl)-(9CI)
    • Z440633590
    • N-pyridin-3-ylprop-2-enamide
    • CHEMBL3309327
    • N83
    • 143685-68-1
    • EN300-177234
    • BDBM50048524
    • AKOS009808882
    • SCHEMBL160408
    • Inchi: 1S/C8H8N2O/c1-2-8(11)10-7-4-3-5-9-6-7/h2-6H,1H2,(H,10,11)
    • InChI Key: RMJWTHQXDHWUKO-UHFFFAOYSA-N
    • SMILES: O=C(C=C)NC1C=NC=CC=1

Computed Properties

  • Exact Mass: 148.06374
  • Monoisotopic Mass: 148.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 42A^2

Experimental Properties

  • PSA: 41.99
  • LogP: 1.85560

N-(pyridin-3-yl)prop-2-enamide Security Information

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